![molecular formula C19H18FN3O4 B2738939 N-(2-(4-fluorophenoxy)ethyl)-2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propanamide CAS No. 1334374-46-7](/img/structure/B2738939.png)
N-(2-(4-fluorophenoxy)ethyl)-2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propanamide
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Description
N-(2-(4-fluorophenoxy)ethyl)-2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C19H18FN3O4 and its molecular weight is 371.368. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, including compounds with structures bearing similarities to the query compound, has demonstrated significant antioxidant and anticancer activities. These compounds, tested against human glioblastoma and triple-negative breast cancer cell lines, showed promising results, with certain derivatives outperforming known antioxidants like ascorbic acid in terms of antioxidant activity. This suggests potential applications in developing new anticancer therapies (Tumosienė et al., 2020).
Synthesis and Structural Analysis
Another study focused on the synthesis and characterization of N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, which shares structural motifs with the query compound. This research detailed the reaction processes and provided insights into the structural aspects of such compounds, hinting at their potential application in medicinal chemistry and drug design (Manolov et al., 2020).
Microwave-Assisted Synthesis
The study on microwave irradiation of [{2-(fluorophenoxy)propanoyl}-(cyano/ethoxycarbonyl)methylene] triphenylphosphoranes leading to fluoro-substituted benzofurans showcases innovative synthetic methodologies that could be applicable to the synthesis of the query compound. This research provides valuable insights into efficient synthesis strategies that could be explored for related compounds (Rao et al., 2005).
Dye-Sensitized Solar Cells
A study on phenothiazine derivatives, including those with furan as a conjugated linker, for use in dye-sensitized solar cells, demonstrates the potential applicability of furan-containing compounds in renewable energy technologies. The improved efficiency of these solar cells underscores the importance of structural features in the design of functional materials (Kim et al., 2011).
properties
IUPAC Name |
N-[2-(4-fluorophenoxy)ethyl]-2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O4/c1-13(19(25)21-10-12-26-15-6-4-14(20)5-7-15)23-18(24)9-8-16(22-23)17-3-2-11-27-17/h2-9,11,13H,10,12H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAIXCEDTAXQGEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCOC1=CC=C(C=C1)F)N2C(=O)C=CC(=N2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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